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Compound of Interest

Compound Name: Flambalactone

Cat. No.: B3026310

A comprehensive review of the current scientific literature reveals no specific data or studies
pertaining to a compound named "Flambalactone.” Extensive searches across multiple
scientific databases and research articles did not yield any information on the biological
activities, mechanisms of action, quantitative bioactivity, or experimental protocols associated
with this name.

The initial search strategy aimed to gather comprehensive information on Flambalactone's
anti-inflammatory, anticancer, and neuroprotective effects, as well as its impact on various
signaling pathways. However, the lack of any specific mention of "Flambalactone" in the
scientific literature prevents the creation of the requested in-depth technical guide.

It is possible that "Flambalactone” may be a novel or very recently discovered compound for
which research has not yet been published, a proprietary name not yet in the public domain, or
a potential misspelling of another compound. For instance, the search results did contain
information on related classes of compounds such as flavanones and a specific compound
named glabralactone. These compounds do exhibit a range of biological activities.

Flavanones, a subclass of flavonoids, are known for their diverse pharmacological properties,
including:

e Anticancer effects: Studies have shown that certain flavanones can induce apoptosis and
inhibit the proliferation of various cancer cell lines.[1][2][3][4]
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» Anti-inflammatory properties: Flavanones have been demonstrated to modulate inflammatory
pathways, such as the NF-kB and MAPK signaling cascades, and reduce the production of
pro-inflammatory mediators.[5]

» Neuroprotective potential: Research suggests that flavanones may protect neurons from
damage, suppress neuroinflammation, and potentially improve cognitive function.

Glabralactone, a coumarin compound isolated from Angelica sinensis, has been specifically
studied for its:

» Anti-inflammatory activity: It has been shown to inhibit nitric oxide production and suppress
the NF-kB and TRIF-dependent IRF-3 signaling pathways in macrophages.

Without any specific data for "Flambalactone," it is not possible to provide the requested
guantitative data tables, detailed experimental protocols, or visualizations of its specific
signaling pathways.

Researchers, scientists, and drug development professionals interested in the biological
activities of compounds with similar names or structures are encouraged to review the literature
on flavanones and glabralactone for potential insights. Should "Flambalactone" be a different
compound, further clarification on its structure or origin would be necessary to conduct a
meaningful scientific review.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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